1-Bromo-4-chloro-3,3-dimethyl-6-phenylhex-5-en-2-one

• CAS No.: 88438-10-2
• Molecular Formula: C14H16BrClO
• Molecular Weight: 315.63 g/mol
• IUPAC Name: 1-bromo-4-chloro-3,3-dimethyl-6-phenylhex-5-en-2-one
• InChI: InChI=1S/C14H16BrClO/c1-14(2,13(17)10-15)12(16)9-8-11-6-4-3-5-7-11/h3-9,12H,10H2,1-2H3
• InChI Key: AACVNYOFHZBNJT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(C=CC1=CC=CC=C1)Cl)C(=O)CBr

Description

1-Bromo-4-chloro-3,3-dimethyl-6-phenylhex-5-en-2-one is an organic compound with the molecular formula C14H16BrClO and a molecular weight of 315.63 g/mol . This compound is characterized by its unique structure, which includes a bromine and chlorine atom attached to a hexene backbone with phenyl and dimethyl substituents.

Preparation Methods

The synthesis of 1-Bromo-4-chloro-3,3-dimethyl-6-phenylhex-5-en-2-one typically involves multi-step organic reactions. One common method includes the bromination and chlorination of precursor compounds under controlled conditions . Industrial production methods may involve the use of specific catalysts and optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

1-Bromo-4-chloro-3,3-dimethyl-6-phenylhex-5-en-2-one undergoes various chemical reactions, including:

Substitution Reactions: The bromine and chlorine atoms can be substituted with other functional groups using reagents like sodium iodide in acetone.

Oxidation Reactions: The compound can be oxidized to form corresponding ketones or carboxylic acids using oxidizing agents like potassium permanganate.

Reduction Reactions: Reduction can be achieved using reagents like lithium aluminum hydride to form alcohols.

Scientific Research Applications

1-Bromo-4-chloro-3,3-dimethyl-6-phenylhex-5-en-2-one has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies involving enzyme inhibition and protein binding.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-Bromo-4-chloro-3,3-dimethyl-6-phenylhex-5-en-2-one involves its interaction with molecular targets such as enzymes and receptors. The presence of bromine and chlorine atoms allows for specific binding interactions, which can modulate biological pathways and processes .

Comparison with Similar Compounds

Similar compounds to 1-Bromo-4-chloro-3,3-dimethyl-6-phenylhex-5-en-2-one include:

1-Bromo-4-chloro-3,3-dimethylhex-5-en-2-one: Lacks the phenyl group, resulting in different chemical properties.

1-Bromo-4-chloro-3,3-dimethyl-6-phenylhexane: Saturated version, leading to different reactivity.

1-Bromo-4-chloro-3,3-dimethyl-6-phenylhex-5-yne-2-one: Contains a triple bond, altering its chemical behavior.

These comparisons highlight the unique structural features and reactivity of this compound.